Cas no 127841-05-8 (3'-azido-2',3'-dideoxy-2'-fluorocytidine)

• Product Name: 3'-azido-2',3'-dideoxy-2'-fluorocytidine
• CAS No: 127841-05-8
• MF: C₉H₁₁FN₆O₃
• MW: 270.220443964005
• CID: 1222187
• PubChem ID: 452034
• Update Time: 2025-04-20

3'-azido-2',3'-dideoxy-2'-fluorocytidine Chemical and Physical Properties

Names and Identifiers

• 3'-azido-2',3'-dideoxy-2'-fluorocytidine
• 4-amino-1-[(2R,3R,4R,5S)-4-azido-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 127841-05-8
• 3'-Azido-2'-fluoro-2',3'-dideoxycytidine
• DTXSID20155682
• 3'-Az-2'-F-ddC
• Cytidine, 3'-azido-2',3'-dideoxy-2'-fluoro-
• 4-amino-1-[(2R,3R,4R,5S)-4-azido-3-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one

• Inchi： 1S/C9H11FN6O3/c10-6-7(14-15-12)4(3-17)19-8(6)16-2-1-5(11)13-9(16)18/h1-2,4,6-8,17H,3H2,(H2,11,13,18)/t4-,6-,7-,8-/m1/s1
• InChI Key： FRXFYPCBDVKWIX-XVFCMESISA-N
• SMILES： F[C@H]1[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1N=[N+]=[N-]

Computed Properties

• Exact Mass: 270.08783
• Monoisotopic Mass: 270.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 136.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides